Cas no 2680773-55-9 (benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate)

• Product Name: benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate
• CAS No: 2680773-55-9
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5626023
• PubChem ID: 165929784
• Update Time: 2025-05-27

benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298165
• benzyl 4-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate
• 2680773-55-9
• benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate

• Inchi： 1S/C17H18ClN3O3/c18-15-10-19-11-16(20-15)24-14-6-8-21(9-7-14)17(22)23-12-13-4-2-1-3-5-13/h1-5,10-11,14H,6-9,12H2
• InChI Key： MKOLIAXHRQPAGX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 347.1036691g/mol
• Monoisotopic Mass: 347.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate

Research Briefing on Benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate (CAS: 2680773-55-9)

Benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate (CAS: 2680773-55-9) is a novel chemical compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique piperidine and chloropyrazine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. The following research briefing provides an in-depth analysis of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the significance of benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate as a key intermediate in the synthesis of pharmacologically active molecules. Its structural features, including the presence of a chloropyrazine ring and a piperidine scaffold, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific kinases involved in cancer progression, demonstrating its potential as a lead compound in oncology drug development.

In addition to its role in kinase inhibition, benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate has also been investigated for its antimicrobial properties. Preliminary in vitro studies have shown that derivatives of this compound exhibit significant activity against a range of bacterial and fungal pathogens. These findings suggest that further optimization of this scaffold could lead to the development of novel antibiotics, addressing the growing concern of antimicrobial resistance.

The synthesis of benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological advancements not only facilitate large-scale synthesis but also ensure the reproducibility of the compound for further biological evaluation.

Despite the promising results, challenges remain in the development of benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural attributes and demonstrated biological activities position it as a valuable candidate for continued research and development in the field of chemical biology and medicinal chemistry.

In conclusion, benzyl 4-(6-chloropyrazin-2-yl)oxypiperidine-1-carboxylate (CAS: 2680773-55-9) represents a promising chemical entity with diverse therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. This research briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.